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Compound of Interest

Compound Name: Vegfr-2-IN-63

Cat. No.: B15580554 Get Quote

Application Notes and Protocols: Vegfr-2-IN-63
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of Vegfr-
2-IN-63 for experimental use. The protocols outlined below are intended to serve as a guide for

utilizing this inhibitor in various research applications.

Product Information and Quantitative Data
Vegfr-2-IN-63 is an inhibitor of Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a

key mediator of angiogenesis. At a concentration of 10 µM, Vegfr-2-IN-63 has been shown to

inhibit 87.2% of VEGFR-2 activity[1].

While specific solubility data for Vegfr-2-IN-63 is not readily available, the following table

includes data for a structurally similar compound, VEGFR-2-IN-6, to provide guidance on

potential formulation strategies. Researchers should perform their own solubility tests for Vegfr-
2-IN-63.
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Compound Parameter Value
Solvent/Formul

ation
Reference

Vegfr-2-IN-63 Inhibitory Activity
87.2% inhibition

at 10 µM

In vitro kinase

assay
[1]

VEGFR-2-IN-6

(Example)
Solubility

≥ 2.5 mg/mL

(5.90 mM)

10% DMSO +

40% PEG300 +

5% Tween80 +

45% Saline

[2]

VEGFR-2-IN-6

(Example)
Solubility

2.5 mg/mL (5.90

mM)

10% DMSO +

90% (20% SBE-

β-CD in Saline)

[2]

VEGFR-2-IN-6

(Example)
Solubility

2.5 mg/mL (5.90

mM)

10% DMSO +

90% Corn Oil
[2]

VEGFR-2 Signaling Pathway
The Vascular Endothelial Growth Factor (VEGF) family and their receptors are crucial for the

development of new blood vessels, a process known as angiogenesis[3]. VEGFR-2 is a

primary receptor for VEGF-A and its activation initiates a cascade of downstream signaling

pathways that are essential for endothelial cell proliferation, migration, and survival[4][5][6][7]

[8].
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Extracellular Space

Cell Membrane

Intracellular Space

VEGF-A

VEGFR-2

Binding & Dimerization

PLCγpY1175

PI3K
pY1175

Src
pY951

PKC Raf MEK ERK (MAPK) Cell Proliferation

Akt Cell Survival

FAK Cell Migration

Vegfr-2-IN-63
Inhibition

Weigh Vegfr-2-IN-63 Powder

Dissolve in 100% DMSO
(e.g., to 10 mM)

Vortex/Sonicate until fully dissolved

Aliquot into single-use tubes

Store at -20°C or -80°C

Stock Solution Ready
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Prepare Serial Dilutions of Vegfr-2-IN-63

Add diluted inhibitor or vehicle (DMSO) to 96-well plate

Add recombinant VEGFR-2 enzyme

Incubate to allow inhibitor binding

Initiate reaction with ATP and substrate

Incubate at 30°C

Stop reaction

Detect signal (e.g., luminescence, fluorescence)

Analyze data and calculate IC50

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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